1-[2-[(3-Chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(3,4-dimethoxyphenyl)ethanone

• IUPAC Name: 1-[2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(3,4-dimethoxyphenyl)ethanone
• InChI: InChI=1S/C20H21ClN2O3S/c1-25-17-7-6-14(11-18(17)26-2)12-19(24)23-9-8-22-20(23)27-13-15-4-3-5-16(21)10-15/h3-7,10-11H,8-9,12-13H2,1-2H3
• InChI Key: MTGLJLQSZYSOFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)N2CCN=C2SCC3=CC(=CC=C3)Cl)OC
• Molecular Formula: C20H21ClN2O3S
• Molecular Weight: 404.9 g/mol

Description

This compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Development of Benzimidazole Ligands and Copper(II) Complexes : A study detailed the synthesis and characterization of new benzimidazole ligands and their copper(II) complexes, exploring their spectroscopy, electrochemistry, and catecholase-mimetic activities. This research demonstrates the compound's potential in catalysis and as a model for enzymatic activities (Karaoğlu et al., 2016).

• Microwave-mediated Synthesis of Heterocycles : Another study focused on efficient, microwave-mediated synthesis methods for creating benzothiazole- and benzimidazole-based heterocycles. This indicates the compound's utility in synthesizing diverse heterocyclic structures, which are crucial in pharmaceutical research (Darweesh et al., 2016).

Biological Activities

• Antituberculosis and Cytotoxicity Studies : Research on 3-heteroarylthioquinoline derivatives synthesized through Friedlander annulation demonstrated in vitro activity against Mycobacterium tuberculosis. This suggests potential applications in developing antituberculosis agents (Chitra et al., 2011).

• Antimicrobial and Anticancer Agents : A study on the synthesis of 1-Naphthyl and 4-Biphenyl Derivatives of 2, 4, 5-Trisubstituted-1H-Imidazoles explored their antibacterial and antifungal activities, suggesting that compounds with similar structures could serve as leads in the development of new antimicrobial and anticancer drugs (Sawant et al., 2011).

Novel Applications

• Sustained Release in Agriculture : Research on the use of solid lipid nanoparticles and polymeric nanocapsules for the sustained release of carbendazim and tebuconazole highlights the compound's potential applicability in agricultural settings for controlled delivery of fungicides, reducing environmental toxicity (Campos et al., 2015).